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Compound of Interest

Compound Name: Furan-2-sulfonyl Chloride

Cat. No.: B1306187

Audience: Researchers, scientists, and drug development professionals.

Introduction

Furan-2-sulfonyl chloride (CsHsCIlOsS) is a heterocyclic organic compound of significant
interest in synthetic chemistry and drug discovery.[1][2] It serves as a crucial intermediate for
the synthesis of a wide array of furan-based sulfonamides and other derivatives, which are
explored for their potential as enzyme inhibitors and therapeutic agents.[3] The reactivity of the
sulfonyl chloride group, combined with the aromatic furan scaffold, makes it a versatile building
block for introducing the furan-2-sulfonyl moiety into more complex molecules.[3]

This technical guide provides a detailed overview of the molecular structure of furan-2-
sulfonyl chloride, presenting computed structural data and outlining a standard experimental
protocol for its definitive structural elucidation.

Molecular Structure and Connectivity

The core structure of furan-2-sulfonyl chloride consists of a five-membered aromatic furan
ring, where the sulfonyl chloride group (-SO2Cl) is attached at the C2 position. The molecule's
chemical formula is CaHsCIOsS, and its IUPAC name is furan-2-sulfonyl chloride.[1][4] The
connectivity of the atoms can be unambiguously represented by the SMILES string
C1=COC(=C1)S(=0)(=O)CL[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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